2-fluoro-6-pyridin-3-ylbenzamide

• IUPAC Name: 2-fluoro-6-pyridin-3-ylbenzamide
• InChI: InChI=1S/C12H9FN2O/c13-10-5-1-4-9(11(10)12(14)16)8-3-2-6-15-7-8/h1-7H,(H2,14,16)
• InChI Key: KZXOVNZFPCSZAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)N)C2=CN=CC=C2
• Molecular Formula: C12H9FN2O
• Molecular Weight: 216.21 g/mol

Description

2-fluoro-6-pyridin-3-ylbenzamide is a chemical compound that has been widely used in scientific research for its unique properties. This compound is known for its ability to target specific proteins and enzymes in the body, making it a valuable tool for understanding biological processes and developing new drugs. In

Mechanism of Action

2-fluoro-6-pyridin-3-ylbenzamide works by binding to specific proteins and enzymes in the body, thereby inhibiting their activity. This compound has been shown to selectively target certain enzymes and proteins, making it a valuable tool for studying their functions and developing new drugs that target them.
Biochemical and Physiological Effects:
Studies have shown that 2-fluoro-6-pyridin-3-ylbenzamide can have various biochemical and physiological effects on the body. This compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes involved in cell division. It has also been shown to improve cognitive function in animal models of Alzheimer's disease by targeting specific proteins involved in memory formation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-fluoro-6-pyridin-3-ylbenzamide in lab experiments is its ability to selectively target specific proteins and enzymes. This makes it a valuable tool for studying the mechanisms of action of these molecules and developing new drugs that target them. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for the use of 2-fluoro-6-pyridin-3-ylbenzamide in scientific research. One potential direction is the development of new drugs that target specific enzymes and proteins involved in various diseases. Another potential direction is the use of this compound in the study of the mechanisms of action of various enzymes and proteins involved in biological processes. Additionally, the development of new synthesis methods for this compound could lead to new applications in scientific research.

Synthesis Methods

2-fluoro-6-pyridin-3-ylbenzamide can be synthesized through a multistep process that involves the reaction of 2-fluoro-6-nitrobenzamide with pyridine in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-fluoro-6-pyridin-3-ylbenzamide has been extensively used in scientific research for its ability to target specific proteins and enzymes. This compound has been used in the development of new drugs for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been used to study the mechanisms of action of various enzymes and proteins involved in biological processes such as cell signaling, gene expression, and protein synthesis.